Cas no 41838-39-5 (1,2,3,4-Tetrahydropyrazino1,2-aindolemethanesulfonate)

• Product Name: 1,2,3,4-Tetrahydropyrazino1,2-aindolemethanesulfonate
• CAS No: 41838-39-5
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD13178581
• CID: 1033074
• PubChem ID: 14595509
• Update Time: 2025-06-15

1,2,3,4-Tetrahydropyrazino1,2-aindolemethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-Pyrazino[1,2-a]indole
• 1,2,3,4-Tetrahydropyrazino[1,2-a]indole
• 1,2,3,4-TETRAHYDROPYRAZINO[1,2-A]INDOLE METHANESULFONATE
• methanesulfonic acid,1,2,3,4-tetrahydropyrazino[1,2-a]indole
• 1H,2H,3H,4H-Pyrazino(1,2-a)indole
• STL290420
• BDBM50108307
• A872997
• PD179127
• UNII-4U5URU4XP8
• Pyrazino(1,2-a)indole, 1,2,3,4-tetrahydro-
• 2,3-dihydropyrazino[1,2-a]indole
• CHEMBL6393
• MFCD13178581
• AEIDURNZWCNQIM-UHFFFAOYSA-N
• 4U5URU4XP8
• CS-0452296
• EN300-179394
• AKOS015996057
• 1H,2H,3H,4H-PYRAZINO[1,2-A]INDOLE
• 1,2,3,4-tetrahydropyrazino(1,2-a)indole
• A1-02013
• SCHEMBL2356686
• 41838-39-5
• DB-354129
• 1,2,3,4-Tetrahydropyrazino1,2-aindolemethanesulfonate

• MDL： MFCD13178581
• Inchi： 1S/C11H12N2/c1-2-4-11-9(3-1)7-10-8-12-5-6-13(10)11/h1-4,7,12H,5-6,8H2
• InChI Key： AEIDURNZWCNQIM-UHFFFAOYSA-N
• SMILES： N12C3C=CC=CC=3C=C1CNCC2

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 354.9±30.0 °C at 760 mmHg
• Flash Point: 155.0±25.9 °C
• PSA: 16.96000
• LogP: 2.07330

1,2,3,4-Tetrahydropyrazino1,2-aindolemethanesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1,2,3,4-Tetrahydropyrazino1,2-aindolemethanesulfonate

Introduction to 1,2,3,4-Tetrahydropyrazino[1,2-a]indolemethanesulfonate (CAS No. 41838-39-5)

1,2,3,4-Tetrahydropyrazino[1,2-a]indolemethanesulfonate (CAS No. 41838-39-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydropyrazino[1,2-a]indole core and a methanesulfonate functional group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The tetrahydropyrazino[1,2-a]indole scaffold is a versatile and biologically active motif that has been explored in various drug discovery programs. This scaffold is known for its ability to modulate multiple biological targets, including enzymes, receptors, and ion channels. The methanesulfonate group, on the other hand, enhances the compound's solubility and bioavailability, making it more suitable for in vivo studies and potential clinical applications.

Recent studies have highlighted the potential of 1,2,3,4-tetrahydropyrazino[1,2-a]indolemethanesulfonate in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that 1,2,3,4-tetrahydropyrazino[1,2-a]indolemethanesulfonate could be a promising lead compound for the development of novel therapeutic agents targeting neurodegenerative disorders.

In addition to its neuroprotective properties, 1,2,3,4-tetrahydropyrazino[1,2-a]indolemethanesulfonate has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These results indicate that 1,2,3,4-tetrahydropyrazino[1,2-a]indolemethanesulfonate could serve as a valuable tool for developing targeted cancer therapies.

The synthetic route to 1,2,3,4-tetrahydropyrazino[1,2-a]indolemethanesulfonate has been well-documented in the literature. One common approach involves the condensation of an appropriate indole derivative with a pyrazine precursor followed by reduction and sulfonation steps. This multi-step synthesis allows for the introduction of various functional groups at different positions on the molecule, enabling researchers to fine-tune its biological properties and optimize its pharmacological profile.

From a pharmacokinetic perspective, 1,2,3,4-tetrahydropyrazino[1,2-a]indolemethanesulfonate exhibits favorable properties such as good oral bioavailability and low plasma protein binding. These characteristics are crucial for ensuring that the compound reaches its intended target tissues at therapeutic concentrations without causing significant side effects. Preclinical studies have shown that 1,2,3,4-tetrahydropyrazino[1,2-a]indolemethanesulfonate has a long half-life and low clearance rate in animal models, further supporting its potential as a drug candidate.

In conclusion, 1,2,3,4-tetrahydropyrazino[1,2-a]indolemethanesulfonate (CAS No. 41838-39-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in both academic research and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, 1,2,3,4-tetrahydropyrazino[1,2-a]indolemethanesulfonate is poised to play a significant role in advancing our understanding of complex diseases and developing innovative treatments.